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Compound of Interest

Compound Name: Barium hydroxide

Cat. No.: B8815605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

barium hydroxide octahydrate (Ba(OH)₂·8H₂O). The information is compiled from various

scientific sources and is intended to be a valuable resource for laboratory and development

work. Quantitative data is presented in structured tables for ease of reference, and detailed

experimental methodologies are provided for key physical property determinations.

Core Physical and Chemical Properties
Barium hydroxide octahydrate is a white crystalline solid that is the most common form of

barium hydroxide.[1] It is a strong base and is freely soluble in water and methanol.[1]
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Property Value

Chemical Formula Ba(OH)₂·8H₂O

Molar Mass 315.46 g/mol [2][3]

Appearance
White to colorless, transparent or translucent

powder or crystals.[1][4][5]

Odor Odorless[6][7][8]

Density 2.18 g/cm³ at 16 °C[2]

Melting Point 78 °C (172 °F; 351 K)[2][6][9]

Boiling Point
Decomposes before boiling. The anhydrous

form boils at 780 °C.[2][10]

Crystal Structure Monoclinic[5][11]

Basicity (pKb) -2.02 (for the first hydroxide ion)[1][3]

Hygroscopicity
Hygroscopic; readily absorbs moisture from the

air.[10][12]

Air Sensitivity

Air-sensitive; reacts with atmospheric carbon

dioxide to form insoluble barium carbonate.[7]

[13]

Solubility Profile
Barium hydroxide octahydrate is notably soluble in water, with its solubility increasing

significantly with temperature. It is also soluble in methanol, slightly soluble in ethanol, and

practically insoluble in acetone.[10][13]
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Temperature (°C) Solubility ( g/100 mL of H₂O)

0 1.67

10 2.48

20 3.89

30 5.59

40 8.22

50 13.1

60 20.9

80 101.4

Data sourced from Sciencemadness Wiki[14]

Thermal Properties
Upon heating, barium hydroxide octahydrate melts in its own water of crystallization at 78 °C.

[6][9] Further heating leads to the loss of water molecules. It converts to the monohydrate upon

heating in air, and at 100 °C in a vacuum, the monohydrate yields anhydrous barium
hydroxide and water.[2] The anhydrous form decomposes to barium oxide at temperatures

around 800 °C.[2][14]

Property Value

Melting Point 78 °C[2][6][9]

Decomposition Temperature

Decomposes to BaO at approximately 800 °C

(anhydrous form).[2][14] The octahydrate begins

to lose water of crystallization above 78 °C.[6]

Standard Enthalpy of Formation -944.7 kJ/mol (for the anhydrous form)[1]

Experimental Protocols
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The following sections detail the general experimental methodologies used to determine the

key physical properties of barium hydroxide octahydrate.

Determination of Melting Point
The melting point of barium hydroxide octahydrate is typically determined using Differential

Scanning Calorimetry (DSC). This thermoanalytical technique measures the difference in the

amount of heat required to increase the temperature of a sample and a reference as a function

of temperature.

Methodology:

A small, accurately weighed sample of barium hydroxide octahydrate (typically 1-10 mg) is

placed into a sample pan (e.g., aluminum).

An empty, hermetically sealed pan is used as a reference.

The sample and reference pans are placed in the DSC furnace.

The furnace is heated at a constant rate (e.g., 5-10 °C/min) under a controlled atmosphere

(e.g., nitrogen).

The heat flow to the sample is monitored as a function of temperature. An endothermic peak

is observed at the melting point, corresponding to the absorption of heat during the phase

transition. The onset temperature of this peak is reported as the melting point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8815605?utm_src=pdf-body
https://www.benchchem.com/product/b8815605?utm_src=pdf-body
https://www.benchchem.com/product/b8815605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation DSC Analysis Data Analysis

Weigh 1-10 mg of
Ba(OH)₂·8H₂O Place in sample pan Prepare empty

reference pan
Place pans in
DSC furnace

Heat at constant
rate (e.g., 10 °C/min)

Monitor heat flow
vs. temperature

Identify endothermic
peak

Determine onset
temperature

Report as
Melting Point
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Start

Add excess Ba(OH)₂·8H₂O
to water in a sealed,

temperature-controlled vessel

Agitate at constant
temperature until

equilibrium is reached

Stop agitation and
allow solid to settle

Withdraw a known volume
of the clear supernatant

Titrate the sample with
a standardized acid

Calculate solubility
(g/100 mL)

Repeat for different
temperatures

Yes

End

No
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Measure the mass of
Ba(OH)₂·8H₂O crystals (m)

Calculate density (ρ = m/V)

Record initial volume (V₁)
of an inert liquid in a
graduated cylinder

Carefully submerge the
crystals in the liquid

Record final volume (V₂)

Calculate volume of crystals
(V = V₂ - V₁)

Experiment Data Analysis

Mount single crystal Expose to monochromatic
X-ray beam

Rotate crystal and
record diffraction pattern

Process data to determine
unit cell and symmetry

Determine atomic positions
(e.g., Fourier methods) Refine structural model

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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